![molecular formula C21H27N5O3 B2801621 1-benzyl-N-(3,3-diethoxypropyl)-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide CAS No. 1795299-61-4](/img/structure/B2801621.png)
1-benzyl-N-(3,3-diethoxypropyl)-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide
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Description
1-benzyl-N-(3,3-diethoxypropyl)-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C21H27N5O3 and its molecular weight is 397.479. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
Researchers have been exploring novel synthesis routes and chemical reactivity of compounds structurally related to 1-benzyl-N-(3,3-diethoxypropyl)-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide. For example, the synthesis of related pyrrolo[2,3-d][1,2,3]triazines through various chemical reactions highlights the complex chemical behavior and potential for creating diverse derivatives with varying properties (Migawa & Townsend, 2001). Additionally, the development of trans N-Substituted Pyrrolidine Derivatives bearing 1,2,4-triazole ring demonstrates the flexibility in synthesizing compounds with significant biological activities (Prasad et al., 2021).
Potential Biological Activities
The exploration of biological activities is a significant aspect of research on triazole derivatives. Studies have shown that certain triazole compounds exhibit promising antimicrobial, antifungal, and antibacterial properties. For instance, research into the synthesis and evaluation of dihydropyrrolone conjugates reveals the antimicrobial potential of these compounds against various strains, highlighting their drug-likeness properties and suggesting their suitability for further biological testing (Pandya et al., 2019).
Innovative Synthesis Techniques
Innovative synthesis techniques for triazole and pyrrole derivatives have been developed, showing the adaptability of these chemical frameworks for various applications. For example, streamlined synthesis methods for creating pyrrolo[3,4-d]pyridazin-1-ones via sequential reactions highlight the efficient production of potentially bioactive compounds (Bonacorso et al., 2019). Such methodologies open pathways for rapid assessment and development of new drugs and materials.
properties
IUPAC Name |
1-benzyl-N-(3,3-diethoxypropyl)-5-pyrrol-1-yltriazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N5O3/c1-3-28-18(29-4-2)12-13-22-20(27)19-21(25-14-8-9-15-25)26(24-23-19)16-17-10-6-5-7-11-17/h5-11,14-15,18H,3-4,12-13,16H2,1-2H3,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDFIVQGNJUZHNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(CCNC(=O)C1=C(N(N=N1)CC2=CC=CC=C2)N3C=CC=C3)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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